Cas no 87679-38-7 (Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride)
87679-38-7 structure
Product Name:Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride
CAS No:87679-38-7
MF:C16H21NO2
MW:259.3434445858
CID:61107
PubChem ID:10467746
Update Time:2025-09-25
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate
- Benzyl (2S,3aR,7aS)-octahydroindole-2-carboxylate hydrochloride
- Benzyl-(2s,3ar,7as)-1h-Octahydroindole-2-Carboxylate HCl
- BENZYL-2S,3AR,7AS-1H-OCTAHYDROINDOLE-2-CARBOXYLATE HYDROCHLORIDE
- 1H-Indole-2-carboxylicacid, octahydro-, phenylmethyl ester, hydrochloride, (2a,3aa,7ab)- (9CI)
- 1H-Indole-2-carboxylic acid, octahydro-, phenylmethyl ester,hydrochloride, (2a,3aa,7ab)-(?à)-
- EN300-266720
- AKOS015969057
- AC-1143
- AKOS015854021
- 87679-38-7
- (2S, 3aR,7aS)-Benzyl octahydro -1H-indole-2-carboxylate
- SCHEMBL6871388
- 144540-71-6
- ARGCRCXTJMQKNA-ILXRZTDVSA-N
- BENZYL(2S,3AS,7AS)-OCTAHYDROINDOLE-2-CARBOXYLATE HYDROCHLORIDE
- benzyl (2S,3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate
- (2S,3aR,7aS)-benzyl-perhydroindole-2-carboxylate
- benzyl (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylate
- Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride
-
- Inchi: 1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14+,15+/m1/s1
- InChI Key: ARGCRCXTJMQKNA-ILXRZTDVSA-N
- SMILES: O(CC1C=CC=CC=1)C([C@@H]1C[C@H]2CCCC[C@@H]2N1)=O
Computed Properties
- Exact Mass: 259.15700
- Monoisotopic Mass: 259.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 376.287°C at 760 mmHg
- Flash Point: 181.372°C
- Refractive Index: 1.54
- PSA: 38.33000
- LogP: 2.97930
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199008317-1g |
(2S,3aR,7aS)-Benzyl octahydro-1H-indole-2-carboxylate |
87679-38-7 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM124150-1g |
benzyl (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylate |
87679-38-7 | 95% | 1g |
$371 | 2021-08-05 | |
| TRC | B289408-2.5mg |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride |
87679-38-7 | 2.5mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B289408-5mg |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride |
87679-38-7 | 5mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B289408-25mg |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride |
87679-38-7 | 25mg |
$ 250.00 | 2022-06-01 | ||
| Chemenu | CM124150-1g |
benzyl (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylate |
87679-38-7 | 95% | 1g |
$*** | 2023-05-29 |
Benzyl (2S,3aR,7aS)-Octahydroindole-2-carboxylate Hydrochloride Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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